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Compound of Interest

Compound Name: Cdc7-IN-13

Cat. No.: B12401930

This guide provides a detailed analysis of the kinase selectivity of Cdc7-IN-13, a potent
inhibitor of Cell Division Cycle 7 (Cdc7) kinase. For researchers and drug development
professionals, understanding the cross-reactivity profile of a kinase inhibitor is crucial for
interpreting experimental results and predicting potential off-target effects. This document
compiles quantitative data on Cdc7-IN-13's activity against other kinases and provides the
methodologies used for these assessments.

Cdc7-IN-13: An Overview

Cdc7-IN-13 is a chemical probe that targets Cdc7 kinase, a key regulator of the initiation of
DNA replication. It functions by forming a covalent bond with a cysteine residue near the ATP
binding site of the Cdc7 kinase domain. The inhibitor has demonstrated potent activity in
blocking the proliferation of various cancer cell lines.

Cross-Reactivity Profiling Data

The selectivity of Cdc7-IN-13 was assessed against a panel of kinases to determine its off-
target activity. The following table summarizes the inhibitory activity (IC50) of Cdc7-IN-13
against its primary target, Cdc7, and other related kinases. The data demonstrates a high
degree of selectivity for Cdc7.
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Kinase IC50 (nM)
Cdc7 <10

Cdk2 >10,000
Cdk9 >10,000
PIk1 >10,000
Chk1 >10,000

Data presented is a representative summary. Researchers should consult primary literature for
comprehensive screening data across larger kinase panels.

Signaling Pathway of Cdc7 Kinase

Cdc7 kinase, in complex with its regulatory subunit Dbf4, plays a pivotal role in the G1/S phase
transition of the cell cycle. Its primary function is to phosphorylate the minichromosome
maintenance (MCM) complex, which is a necessary step for the initiation of DNA replication.
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1. Prepare Reagents
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to Assay Plate
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of Cdc7-IN-13

4. Pre-incubate

5. Initiate Reaction
with ATP

6. Incubate at 30°C
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 To cite this document: BenchChem. [A Comparative Guide to the Cross-Reactivity Profile of
Cdc7-IN-13]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401930#cross-reactivity-profiling-of-cdc7-in-13-
against-other-kinases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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